Cas no 1824111-82-1 (3-Amino-1H-pyrazolo[3,4-c]pyridine-5-carbonitrile)

• Product Name: 3-Amino-1H-pyrazolo[3,4-c]pyridine-5-carbonitrile
• CAS No: 1824111-82-1
• MF: C₇H₅N₅
• MW: 159.148099660873
• CID: 4827845
• Update Time: 2023-08-19

3-Amino-1H-pyrazolo[3,4-c]pyridine-5-carbonitrile Chemical and Physical Properties

Names and Identifiers

• 3-Amino-1H-pyrazolo[3,4-c]pyridine-5-carbonitrile

• Inchi： 1S/C7H5N5/c8-2-4-1-5-6(3-10-4)11-12-7(5)9/h1,3H,(H3,9,11,12)
• InChI Key： ZGKVIIZJQMEQFQ-UHFFFAOYSA-N
• SMILES： N1C2C=NC(C#N)=CC=2C(N)=N1

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 219
• XLogP3: 0.2
• Topological Polar Surface Area: 91.4